Cas no 2210139-47-0 (methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate)

• Product Name: methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate
• CAS No: 2210139-47-0
• MF: C₁₆H₂₃NO₆S₂
• MW: 389.486922502518
• CID: 5756925
• PubChem ID: 121141235
• Update Time: 2025-05-26

methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate Chemical and Physical Properties

Names and Identifiers

• 2210139-47-0
• F6441-8349
• methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate
• methyl 2-[1-(2-phenylethylsulfonyl)piperidin-4-yl]sulfonylacetate
• AKOS032682230
• methyl 2-((1-(phenethylsulfonyl)piperidin-4-yl)sulfonyl)acetate

• Inchi： 1S/C16H23NO6S2/c1-23-16(18)13-24(19,20)15-7-10-17(11-8-15)25(21,22)12-9-14-5-3-2-4-6-14/h2-6,15H,7-13H2,1H3
• InChI Key： WGJWXDCZQQIEMZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)(C1CCN(CC1)S(CCC1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 389.09667980g/mol
• Monoisotopic Mass: 389.09667980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 115Ų

Additional information on methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate

Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate (CAS No. 2210139-47-0): A Comprehensive Overview

Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate, identified by its CAS number 2210139-47-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by their complex sulfonyl and piperidine moieties, which are known for their potential biological activity and pharmacological relevance. The structural framework of Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate incorporates multiple functional groups, including sulfonyl and carboxylate functionalities, making it a versatile scaffold for drug discovery and development.

The< strong>1-(2-phenylethanesulfonyl)piperidin-4-yl moiety within the molecule is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Piperidine derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of novel therapeutic agents. The presence of the sulfonyl group further enhances the compound's potential bioactivity by introducing additional binding pockets and interaction sites. This combination of structural features makes Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The< strong>piperidine scaffold is frequently employed in the design of CNS-active compounds due to its ability to cross the blood-brain barrier and interact with neurotransmitter receptors. Studies have shown that derivatives of piperidine can exhibit properties such as analgesic, anxiolytic, and antidepressant effects. The specific modification of the piperidine ring with a sulfonyl group in Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate may contribute to enhanced binding affinity and selectivity towards certain biological targets.

The< strong>2210139-47-0 compound has also been explored in the context of its potential role as an intermediate in the synthesis of more complex pharmacophores. The presence of both sulfonyl and carboxylate groups provides multiple points of modification, allowing chemists to tailor the molecule's properties for specific applications. For instance, these functional groups can be used to introduce further modifications through reactions such as sulfonamide formation or esterification, expanding the compound's utility in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding interactions between Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate and target proteins or enzymes. These computational studies have suggested that the compound may interact with targets involved in pain signaling, inflammation, and neurodegenerative diseases. Such insights have guided experimental efforts aimed at validating these predictions through wet-lab investigations.

The synthesis of< strong>Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate presents unique challenges due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, catalytic transformations, and automated chemical processes have enabled researchers to produce high-purity samples efficiently. These advancements have not only improved the accessibility of< strong>2210139-47-0 but also opened up new avenues for exploring its pharmacological potential.

In conclusion, methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yl]sulfonyl}acetate (CAS No.< strong>2210139-47-0) represents a fascinating compound with significant implications for pharmaceutical research. Its intricate structure, featuring both sulfonyl and piperidine moieties, positions it as a valuable scaffold for drug discovery efforts targeting various CNS disorders. As computational tools continue to enhance our ability to predict biological activity and synthetic chemists refine their techniques for constructing complex molecules, compounds like< strong>Methyl 2-{[1-(2-phenylethanesulfonyl)piperidin-4-yll]sulfonyl}acetate are poised to play a crucial role in the development of next-generation therapeutics.